2-(3,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)sulfanyl-N-(3,5-dimethylphenyl)acetamide

• IUPAC Name: 2-(3,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)sulfanyl-N-(3,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C18H19N3O2S2/c1-10-5-11(2)7-13(6-10)19-15(22)9-24-18-20-16-14(8-12(3)25-16)17(23)21(18)4/h5-8H,9H2,1-4H3,(H,19,22)
• InChI Key: TZNVNYAVUWSXNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CSC2=NC3=C(C=C(S3)C)C(=O)N2C)C
• Molecular Formula: C18H19N3O2S2
• Molecular Weight: 373.5 g/mol

Description

2-(3,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)sulfanyl-N-(3,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C18H19N3O2S2 and its molecular weight is 373.49. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

Research into compounds with a similar structural framework, such as 2-[(diaminopyrimidin-2-yl)sulfanyl]acetamides, has provided insights into their crystal structures. These molecules typically exhibit a folded conformation, where the pyrimidine ring inclines at various angles relative to the benzene ring, demonstrating the influence of molecular architecture on crystal packing and stability. This information is crucial for understanding how such compounds can be utilized in designing materials with specific crystalline properties (Subasri et al., 2017).

Synthetic Methodologies

Investigations into the synthetic routes of thieno[2,3-d]pyrimidines, which share a similar scaffold with the compound , highlight the versatility of these structures in chemical synthesis. Reactions under specific conditions, such as microwave irradiation, have been explored to synthesize various derivatives, offering a broad spectrum of biological activities. These methodologies provide valuable insights into efficient and novel synthetic routes for similar compounds (Davoodnia et al., 2009).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules in the body to produce its effects. Unfortunately, the specific mechanism of action of this compound is not available in the resources I have.

Safety and Hazards

The safety and hazards of a compound refer to its potential risks and harmful effects. Unfortunately, the specific safety and hazard information for this compound is not available in the resources I have.

Future Directions

The future directions of a compound refer to its potential applications and research directions. Unfortunately, the specific future directions for this compound are not available in the resources I have.